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Introduction

Rezafungin (formerly CD101) is a next-generation, long-acting echinocandin antifungal agent.
[1] It is in development for the treatment of candidemia and invasive candidiasis, as well as for
the prevention of invasive fungal diseases caused by Candida, Aspergillus, and Pneumocystis
species.[2] Like other echinocandins, rezafungin's mechanism of action involves the inhibition
of the 1,3-B-D-glucan synthase enzyme complex, which is essential for the synthesis of a
critical component of the fungal cell wall.[3][4] This disruption of the fungal cell wall leads to
osmotic instability and cell death.[1][5] A key advantage of rezafungin is its increased molecular
stability and extended half-life, which allows for once-weekly dosing.[1][6][7] This guide
provides a comprehensive overview of the in vitro antifungal spectrum of rezafungin, detailed
experimental protocols for susceptibility testing, and a visualization of the experimental
workflow.

Data Presentation: In Vitro Susceptibility of Fungal
Isolates to Rezafungin

The following tables summarize the in vitro activity of rezafungin against a wide range of fungal
pathogens, as determined by the Clinical and Laboratory Standards Institute (CLSI) broth
microdilution method.[8][9] The data is presented as the minimum inhibitory concentration
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(MIC) required to inhibit 50% (MICso) and 90% (MICoo) of the tested isolates. For Aspergillus
species, the minimum effective concentration (MEC) is reported.

Table 1: In Vitro Activity of Rezafungin against Candida

Species

Candida Number of MIC Range
Species Isolates MiCso (mgil) MICso (mgil) (mglL)

C. albicans 1,904 0.03 0.06 Not Specified
C. glabrata 1,904 0.06 0.12 Not Specified
C. parapsilosis 329 1 2 Not Specified
C. tropicalis 1,904 0.03 0.06 Not Specified
C. krusei 1,904 0.03 0.06 Not Specified
C. dubliniensis 1,904 0.06 0.12 Not Specified
C. auris 590 Not Specified Not Specified Not Specified
C. guilliermondii 590 1 1 Not Specified
C. kefyr 590 0.03 0.06 Not Specified
C. orthopsilosis 590 0.5 1 Not Specified
C. metapsilosis 590 0.12 0.5 Not Specified
C. pelliculosa 590 0.015 0.03 Not Specified

Data compiled from multiple sources.[8][9][10]

Table 2: In Vitro Activity of Rezafungin against
Aspergillus and Cryptococcus Species
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Fungal Number of MEC/MICso MEC/MICo0 MEC/MIC
Species Isolates (mglL) (mglL) Range (mgI/L)
Aspergillus . -
, 183 Not Specified Not Specified <0.008-0.06
fumigatus
Aspergillus . -
45 Not Specified Not Specified <0.008-0.06
flavus
Aspergillus niger  Not Specified Not Specified Not Specified <0.008-0.06
Aspergillus B - -
Not Specified Not Specified Not Specified <0.008-0.06
terreus
Cryptococcus . .
73 Not Specified >4 Not Specified
neoformans

Data compiled from multiple sources.[8][11]

Experimental Protocols

The in vitro antifungal susceptibility data presented in this guide were primarily generated using
the broth microdilution methods outlined by the Clinical and Laboratory Standards Institute
(CLSI).[9] These standardized methods are crucial for ensuring the reproducibility and
comparability of results across different laboratories.

CLSI Broth Microdilution Method for Yeasts (M27-A3)

The CLSI M27-A3 document provides a reference method for testing the susceptibility of
yeasts, such as Candida species, to antifungal agents.[12][13]

1. Inoculum Preparation:
¢ Yeast isolates are cultured on Sabouraud dextrose agar for 24 to 48 hours.

o A suspension of the yeast is prepared in sterile saline and adjusted to a turbidity equivalent
to a 0.5 McFarland standard.
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This suspension is then diluted in RPMI 1640 medium to achieve a final inoculum
concentration of 0.5 x 103 to 2.5 x 103 cells/mL.

. Antifungal Agent Preparation:
Rezafungin is serially diluted in RPMI 1640 medium to achieve a range of concentrations.
. Microdilution Plate Inoculation:

The prepared fungal inoculum is added to the wells of a microdilution plate containing the
serially diluted rezafungin.

A growth control well (containing no antifungal agent) and a sterility control well (containing
no inoculum) are included.

. Incubation:
The microdilution plates are incubated at 35°C for 24 to 48 hours.
. MIC Determination:

The MIC is determined as the lowest concentration of rezafungin that causes a significant
inhibition of growth (typically a 50% reduction) compared to the growth control.

CLSI Broth Microdilution Method for Filamentous Fungi
(M38-A2)

The CLSI M38-A2 document details the reference method for the antifungal susceptibility
testing of filamentous fungi, such as Aspergillus species.[14][15]

1. Inoculum Preparation:
» Filamentous fungi are grown on potato dextrose agar until sporulation is observed.

o Conidia are harvested and suspended in sterile saline containing a wetting agent (e.g.,
Tween 80).
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e The conidial suspension is adjusted to a specific concentration using a spectrophotometer or
hemocytometer.

e This is then diluted in RPMI 1640 medium to the final inoculum concentration.
2. Antifungal Agent Preparation and Plate Inoculation:

e This follows the same procedure as for yeasts.

3. Incubation:

» Plates are incubated at 35°C for 48 to 72 hours.

4. MEC Determination:

e For echinocandins like rezafungin, the endpoint is the Minimum Effective Concentration
(MEC). The MEC is the lowest drug concentration at which small, rounded, compact hyphal
forms are observed, in contrast to the long, unbranched hyphae seen in the growth control
well.

Mandatory Visualization
Experimental Workflow for MIC/MEC Determination

The following diagram illustrates the standardized workflow for determining the Minimum
Inhibitory Concentration (MIC) for yeasts or the Minimum Effective Concentration (MEC) for
filamentous fungi using the CLSI broth microdilution method.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12429853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: CLSI Broth Microdilution Workflow for Antifungal Susceptibility Testing.

Signaling Pathway: Mechanism of Action of Rezafungin

This diagram illustrates the mechanism of action of Rezafungin, highlighting its inhibitory effect
on the fungal cell wall synthesis pathway.
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Caption: Rezafungin inhibits 1,3-B-D-glucan synthase, disrupting fungal cell wall integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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